ethyl N-[2-cyano-3-(4-methoxyanilino)acryloyl]carbamate

• IUPAC Name: ethyl N-[(Z)-2-cyano-3-(4-methoxyanilino)prop-2-enoyl]carbamate
• InChI: InChI=1S/C14H15N3O4/c1-3-21-14(19)17-13(18)10(8-15)9-16-11-4-6-12(20-2)7-5-11/h4-7,9,16H,3H2,1-2H3,(H,17,18,19)/b10-9-
• InChI Key: BPALQSKBEZDFPE-KTKRTIGZSA-N
• Canonical SMILES: CCOC(=O)NC(=O)C(=CNC1=CC=C(C=C1)OC)C#N
• Isomeric SMILES: CCOC(=O)NC(=O)/C(=C\NC1=CC=C(C=C1)OC)/C#N
• Molecular Formula: C14H15N3O4
• Molecular Weight: 289.29 g/mol

Description

Ethyl N-[2-cyano-3-(4-methoxyanilino)acryloyl]carbamate is a chemical compound with the molecular formula C14H15N3O4. It is also known as Carbamic acid, [2-cyano-3-[(4-methoxyphenyl)amino]-1-oxo-2-propenyl]-, ethyl ester.

Scientific Research Applications

1. Chemical Synthesis and Stereospecific Reactions

Ethyl N-[2-cyano-3-(4-methoxyanilino)acryloyl]carbamate and related compounds are involved in stereospecific syntheses of various derivatives. For instance, Lofthouse et al. (1977) described the preparation of ethyl N-[α-acetyl-β-(5,6-O-isopropylidene-D-glucofuranosylamino)acryloyl]carbamate from isopropylidene-D-glucofuranosylamine, which is a key component in synthesizing specific uracil derivatives, demonstrating the importance of such compounds in synthesizing nucleoside analogs (Lofthouse et al., 1977).

2. Understanding Z- and E-Isomers Stability

Research by Sung et al. (2006) explored the stability of Z- and E-isomers of ethyl [2-cyano-3-(n-butylamino)acryloyl]carbamate and its analogs. They found that hydrogen bonding, steric hindrance, and resonance stabilization significantly influence the stability of these isomers, thus contributing valuable insights into the properties and behaviors of these compounds in various chemical contexts (Sung et al., 2006).

3. Polymerization Initiators

Ethyl N-[2-cyano-3-(4-methoxyanilino)acryloyl]carbamate derivatives have been used as initiators in polymerization processes. For example, research by Li et al. (1991) on ethyl 1-cyano-2-(p-methoxyphenyl)cyclopropanecarboxylate, a related compound, demonstrated its use in initiating the diradical polymerization of acrylonitrile, providing insights into the development of new polymerization techniques (Li et al., 1991).

4. Exploration of Molecular Interactions

Studies have also focused on the molecular interactions and crystal packing of ethyl N-[2-cyano-3-(4-methoxyanilino)acryloyl]carbamate derivatives. Zhang et al. (2011) examined ethyl (2Z)-2-cyano-3-[(4-methoxyphenyl)amino]prop-2-enoate and found significant non-hydrogen bonding interactions, such as N⋯π and O⋯π, which contribute to understanding the molecular assembly and properties of these compounds (Zhang et al., 2011).